Cas no 105538-01-0 (3-Pyridazinamine, 6-(2-thienyl)-)

• Product Name: 3-Pyridazinamine, 6-(2-thienyl)-
• CAS No: 105538-01-0
• MF: C₈H₇N₃S
• MW: 177.226279497147
• CID: 1154958
• PubChem ID: 11789766
• Update Time: 2025-04-20

3-Pyridazinamine, 6-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridazinamine, 6-(2-thienyl)-
• 3-amino-6-(β-thienyl)pyridazine
• 6-(2-Thienyl)-3-pyridazinamine
• AKOS011485074
• 105538-01-0
• 6-(THIOPHEN-2-YL)PYRIDAZIN-3-AMINE
• 3-Amino-6-(2-thienyl)pyridazine
• DTXSID501306133

• Inchi： 1S/C8H7N3S/c9-8-4-3-6(10-11-8)7-2-1-5-12-7/h1-5H,(H2,9,11)
• InChI Key： XYMCIICHEPYEJZ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CC=C(N)N=N1

Computed Properties

• Exact Mass: 177.03606841g/mol
• Monoisotopic Mass: 177.03606841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 80Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Aminopyridazines